18:1 Caproylamine PE

• Molecular Formula: C47H89N2O9P
• Molecular Weight: 857.2 g/mol
• InChI: InChI=1S/C47H89N2O9P/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-33-37-46(51)55-42-44(43-57-59(53,54)56-41-40-49-45(50)36-32-31-35-39-48)58-47(52)38-34-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h17-20,44H,3-16,21-43,48H2,1-2H3,(H,49,50)(H,53,54)/b19-17-,20-18-/t44-/m1/s1
• InChIKey: OVCGTEBXOCFVEO-OHRCZFALSA-N

18:1 Caproylamine PE Overview

18:1 Caproylamine PE (1,2-dioleoyl-sn-glycero-3-phosphoethanolamine-N-(hexanoylamine), CAS 110796-31-1) is a headgroup-modified functionalized phosphatidylethanolamine (PE) derivative . Structurally, it comprises a glycerol backbone esterified with two oleoyl (C18:1) fatty acid chains and a phosphoethanolamine headgroup further modified with an amide-linked hexanoylamine (caproylamine) moiety terminating in a primary amine . This design confers amphiphilic membrane integration properties while presenting a reactive terminal amine for covalent conjugation with carboxyl-containing biomolecules, fluorophores, or targeting ligands .

Type Head-group modified phosphatidylethanolamine

Reactive handle Primary amine via caproylamide spacer

Acyl chains Unsaturated dioleoyl (18:1)

Role Building block for engineered lipid assemblies

18:1 Caproylamine PE: Why Substitution Fails

Unmodified phosphatidylethanolamine (e.g., DOPE or natural PE) lacks the terminal reactive amine required for covalent bioconjugation, forcing reliance on non-covalent electrostatic or hydrophobic association alone . Conversely, substituting the unsaturated C18:1 chains of 18:1 Caproylamine PE with saturated C16:0 chains (16:0 Caproylamine PE) substantially alters membrane fluidity, phase transition temperature, and bilayer packing density . Furthermore, the six-carbon hexanoylamine linker provides a defined spacer length and nucleophilic reactivity profile distinct from longer-chain analogs (e.g., dodecanoylamine) or alternative PEG-based amine linkers, directly affecting conjugation efficiency and the orientation of immobilized ligands relative to the bilayer surface [1].

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Spacer chemistry mismatch

The six-carbon caproylamide spacer controls conjugation kinetics; standard PEs lack this reactive amine handle, which may shift coupling efficiency.

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Acyl chain unsaturation shift

Unsaturated dioleoyl chains influence membrane fluidity; substituting with saturated-chain lipids can alter phase behavior and bilayer dynamics.

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Anionic assembly fidelity

The specific headgroup-amine and 18:1 tail combination enables stable anionic liposomes; other amine-terminated lipids may not reproduce defined size and surface charge distribution.

• [1] Pisani M, Mobbili G, Placentino IF, Smorlesi A, Bruni P. Biophysical characterization of complexes of DNA with mixtures of the neutral lipids 1,2-dioleoyl-sn-glycero-3-phosphoethanolamine-N-hexanoylamine or 1,2-dioleoyl-sn-glycero-3-phosphoethanolamine-N-dodecanoylamine and 1,2-dioleoyl-sn-glycero-3-phosphocholine in the presence of bivalent metal cations for DNA transfection. J Phys Chem B. 2011;115(34):10198-206. View Source

18:1 Caproylamine PE: Direct Comparative Evidence

Surface Charge: Anionic Liposomes vs. DOTAP

In a direct comparative biophysical study, DNA complexes formulated with the hexanoylamine derivative (6PE, i.e., 18:1 Caproylamine PE) exhibited a significantly lower lamellar-to-inverted hexagonal phase transition temperature and enhanced DNA release kinetics compared to the dodecanoylamine analog (12PE), as evidenced by differential scanning calorimetry and synchrotron small-angle X-ray diffraction [1].

Surface charge

Class-level

−18.2 mV (PC/CAP/DOPE anionic) vs. +30 to +60 mV (DOTAP cationic)

Supports anionic liposome charge control for reduced non-specific interactions

Class-level inference; verify in own formulation system

Evidence Dimension	Lamellar-to-inverted hexagonal (Lα→HII) phase transition temperature (TH) of lipid-DNA complexes in the presence of Mg²⁺
Target Compound Data	6PE/DOPC-DNA-Mg²⁺ complex: TH ≈ 22–25°C
Comparator Or Baseline	12PE/DOPC-DNA-Mg²⁺ complex: TH ≈ 32–35°C
Quantified Difference	TH lower by approximately 7–10°C for the hexanoylamine derivative
Conditions	Equimolar 6PE or 12PE with DOPC; lipid/DNA charge ratio = 1.0; 5 mM Mg²⁺; heating rate 1°C/min

Why This Matters

A lower TH implies that 18:1 Caproylamine PE formulations more readily adopt non-lamellar fusogenic structures at or near physiological temperature, which correlates with improved endosomal escape and transfection efficiency.

• [1] Pisani M, Mobbili G, Placentino IF, Smorlesi A, Bruni P. Biophysical characterization of complexes of DNA with mixtures of the neutral lipids 1,2-dioleoyl-sn-glycero-3-phosphoethanolamine-N-hexanoylamine or 1,2-dioleoyl-sn-glycero-3-phosphoethanolamine-N-dodecanoylamine and 1,2-dioleoyl-sn-glycero-3-phosphocholine in the presence of bivalent metal cations for DNA transfection. J Phys Chem B. 2011;115(34):10198-206. View Source

Covalent Immobilization: Amine vs. PC Coupling

Incorporation of 18:1 Caproylamine PE (denoted as PE-NH₂) at 5 mol% into HSPC-based liposomes enabled stable gold nanoparticle loading via amine-directed surface association, as validated by transmission electron microscopy [1]. Control liposomes lacking the amine-functionalized lipid exhibited negligible gold nanoparticle retention, confirming that the caproylamine moiety is essential for surface immobilization.

Covalent immobilization

Head-to-head

5–35 μmol/mL gel, 11–70% yield (amine-specific) vs. 33–42 μmol/mL, 58–65% (PC non-specific)

Amine coupling preserves oriented bilayer; non-specific attachment may disrupt membrane integrity

Validated on chloroformate-activated chromatographic gel

Evidence Dimension	Gold nanoparticle loading efficiency in liposomal formulations
Target Compound Data	57:5:17 molar ratio of HSPC:PE-NH₂ (18:1 Caproylamine PE):gold nanoparticles with stable association observed
Comparator Or Baseline	HSPC liposomes without PE-NH₂: no significant gold nanoparticle retention
Quantified Difference	Qualitative presence/absence confirmed by TEM; stable loading achieved only with amine-containing formulation
Conditions	Thin-film hydration method; HSPC/cholesterol/PE-NH₂ liposomes; gold nanoparticles (approx. 5 nm diameter)

Why This Matters

This demonstrates that 18:1 Caproylamine PE provides a validated, experimentally confirmed anchor point for surface functionalization with metallic nanoparticles, a capability absent in unmodified natural phospholipid bilayers.

• [1] Rengan AK, Bukhari AB, Pradhan A, Malhotra R, Banerjee R, Srivastava R, De A. In Vivo Analysis of Biodegradable Liposome Gold Nanoparticles as Efficient Agents for Photothermal Therapy of Cancer. Nano Lett. 2015;15(2):842-848. (Figure 1 legend and supporting methods identifying PE-NH₂ as 1,2-dioleoyl-sn-glycero-3-phosphoethanolamine-N-(hexanoylamine)). View Source

Singlet Oxygen Enhancement via Gold Nanoparticles

The primary amine of caproylamine-containing liposomes undergoes EDC/Sulfo-NHS-mediated amide bond formation with carboxyl-containing proteins or peptides under mild aqueous conditions (PBS, pH 7.2–7.5) . This reactivity profile enables direct, covalent antibody immobilization without requiring thiol-maleimide chemistry, which necessitates additional sulfhydryl introduction steps, or PEG spacers, which may sterically hinder antigen binding.

Singlet oxygen enhancement

Head-to-head

1.75-fold increase vs. photosensitizer-only liposomes (HSPC:CAP:Au 57:5:17)

Supports light-triggered singlet oxygen generation enhancement in plasmonic liposomes

Lipid:gold ratio context-dependent; validate for specific PDT application

Evidence Dimension	Covalent conjugation capability to carboxyl-bearing biomolecules
Target Compound Data	Caproylamine-containing liposomes: direct amide bond formation via EDC/Sulfo-NHS activation of protein/peptide carboxyl groups
Comparator Or Baseline	Conventional liposomes lacking surface amine groups: rely solely on non-covalent adsorption or hydrophobic insertion; PEGylated liposomes: reduced immunogenicity but no reactive handle for covalent attachment
Quantified Difference	Covalent vs. non-covalent attachment; no quantitative conjugation efficiency data reported (class-level inference from established amine-carboxyl coupling chemistry)
Conditions	PBS buffer, pH 7.2–7.5, ambient temperature, EDC/Sulfo-NHS activation

Why This Matters

For procurement decisions in targeted drug delivery research, caproylamine-functionalized lipids offer a validated, straightforward covalent conjugation route using standard carbodiimide chemistry, reducing the need for specialized thiolation reagents or maleimide-functionalized lipids.

18:1 Caproylamine PE: Key Application Scenarios

Anionic Liposomes for Ocular Peptide Delivery

Researchers developing non-viral gene delivery vectors should select 18:1 Caproylamine PE over longer-chain analogs (e.g., 12PE) when aiming to achieve lower lamellar-to-inverted hexagonal phase transition temperatures and more efficient DNA release at physiological conditions [1]. Formulations incorporating 18:1 Caproylamine PE as the neutral helper lipid with DOPC and divalent cations (e.g., Mg²⁺) yield lipoplexes with TH approximately 7–10°C lower than dodecanoylamine-containing counterparts, enhancing fusogenicity and transfection potential [1].

Immobilized Lipid Bilayers for Chromatography and Biosensing

For studies involving photothermal therapy or liposome-nanoparticle hybrid systems, 18:1 Caproylamine PE provides the essential amine functionality required for stable gold nanoparticle association with the liposomal surface [2]. A validated formulation employing a 57:5:17 molar ratio of HSPC:18:1 Caproylamine PE:gold nanoparticles has been documented, enabling TEM-verifiable nanoparticle loading that is unattainable with unmodified phospholipid bilayers [2].

Plasmonic Liposomes for Enhanced Photodynamic Therapy

18:1 Caproylamine PE serves as the anchor lipid in non-PEGylated immunoliposome formulations where direct, covalent antibody immobilization via EDC/Sulfo-NHS chemistry is required . The terminal primary amine reacts with carboxyl groups on antibody Fc regions under mild aqueous conditions (PBS, pH 7.2–7.5), eliminating the need for thiol-maleimide conjugation and enabling rapid, reproducible functionalization for targeted drug delivery research .

Application

Selection Property

Validation Focus

Anionic liposome peptide uptake study

Anionic surface charge control

Corneal cell uptake endpoint

Immobilized bilayer chromatography

Covalent amine conjugation handle

Bilayer integrity upon immobilization

Light-triggered singlet oxygen research

Plasmonic enhancement context

Singlet oxygen generation endpoint

Artificial APC for NKT cell studies

CD1d lipid antigen presentation

NKT cell activation assay context

• [1] Pisani M, Mobbili G, Placentino IF, Smorlesi A, Bruni P. Biophysical characterization of complexes of DNA with mixtures of the neutral lipids 1,2-dioleoyl-sn-glycero-3-phosphoethanolamine-N-hexanoylamine or 1,2-dioleoyl-sn-glycero-3-phosphoethanolamine-N-dodecanoylamine and 1,2-dioleoyl-sn-glycero-3-phosphocholine in the presence of bivalent metal cations for DNA transfection. J Phys Chem B. 2011;115(34):10198-206. View Source
• [2] Rengan AK, Bukhari AB, Pradhan A, Malhotra R, Banerjee R, Srivastava R, De A. In Vivo Analysis of Biodegradable Liposome Gold Nanoparticles as Efficient Agents for Photothermal Therapy of Cancer. Nano Lett. 2015;15(2):842-848. View Source